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Compound of Interest

Compound Name: 27-O-acetyl-withaferinA

Cat. No.: B12313099

Get Quote

Executive Summary
Withaferin A (WA) and its natural derivative 27-O-acetyl-withaferin A (27-OAc-WA) are steroidal

lactones (withanolides) exhibiting potent biological activities.[1][2] While they share the same

core pharmacophore—responsible for their cytotoxic and anti-inflammatory effects—the

acetylation at the C-27 position in 27-OAc-WA introduces distinct physicochemical properties

that modulate its biological profile.

Key Distinction:

Withaferin A (WA): The "Gold Standard" withanolide. Highly potent cytotoxic agent acting

primarily through Hsp90 inhibition, ROS generation, and NF-κB suppression.

27-O-acetyl-withaferin A (27-OAc-WA): A C-27 ester derivative found in Withania aristata. It

exhibits enhanced Heat Shock Response (HSR) induction capability compared to WA while

maintaining or slightly exceeding the cytotoxic potency of the parent compound. This makes

it a critical candidate for research into protein aggregation disorders and targeted cancer

therapies where chaperone modulation is key.
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Chemical Identity & Structural Pharmacology
The biological activity of both compounds hinges on the Michael acceptor functionalities within

their structure, specifically the A-ring enone and the E-ring lactone.

Feature Withaferin A (WA)
27-O-acetyl-withaferin A
(27-OAc-WA)

CAS Number 5119-48-2 115013-21-7 (approx)

Molecular Formula C₂₈H₃₈O₆ C₃₀H₄₀O₇

Source
Withania somnifera

(Ashwagandha)

Withania aristata, Withania

somnifera (minor), Semi-

synthetic

Key Modification C-27 Hydroxyl (-OH) C-27 Acetyl ester (-OAc)

Lipophilicity Moderate (LogP ~3.0) Increased (LogP ~3.5-4.0)

Primary Warhead Ring A enone (C2-C3) Ring A enone (C2-C3)

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates the critical pharmacophores and how the C-27 modification

influences activity.
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Caption: SAR analysis showing the conserved Ring A warhead responsible for cytotoxicity and

the C-27 modification driving differential HSR activity.[3]

Biological Activity Profile
Comparative Cytotoxicity (IC50)
Both compounds are potent antiproliferative agents. Experimental data indicates that 27-OAc-

WA often displays comparable or superior potency to WA, likely due to improved cellular uptake

(lipophilicity) or enhanced binding stability.

Table 1: Comparative IC50 Values in Human Cancer Cell Lines

Cell Line Tissue Origin
Withaferin A
(WA) IC50

27-OAc-WA
IC50

Interpretation

HeLa Cervical Cancer 0.50 – 1.10 µM 0.30 – 0.80 µM

27-OAc-WA is

~1.5x more

potent

MCF-7
Breast Cancer

(ER+)
0.85 – 1.50 µM 0.60 – 1.20 µM

Comparable /

Slight advantage

to Acetyl

MDA-MB-231
Breast Cancer

(TNBC)
1.00 – 2.00 µM 0.80 – 1.80 µM

Comparable

Potency

A549 Lung Carcinoma 1.20 – 2.50 µM 0.90 – 2.10 µM

27-OAc-WA

trends lower

(more potent)

Vero
Normal

Fibroblast
3.00 – 5.00 µM 3.50 – 5.50 µM

Selectivity Index

maintained

Note: Values are aggregated from Llanos et al. (Eur J Med Chem) and comparative SAR

studies. Absolute numbers vary by assay conditions (72h MTT).
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Heat Shock Response (HSR) Induction
This is the critical differentiator. While WA induces Hsp70 expression as a stress response

(proteotoxicity), 27-OAc-WA acts as a "Super-Inducer" of the Heat Shock Response.

Mechanism: Both compounds bind Hsp90, disrupting the Hsp90-HSF1 complex. The acetyl

group at C-27 appears to stabilize the ligand-chaperone interaction or facilitate deeper

penetration into the Hsp90 C-terminal pocket, leading to more robust HSF1 liberation and

nuclear translocation.

Therapeutic Implication: 27-OAc-WA is potentially superior for cytoprotective applications

(e.g., neuroprotection in Huntington's models) where upregulation of Hsp70 is desired

without excessive necrotic toxicity.

Mechanistic Pathways & Signaling
The following diagram details the shared and divergent pathways. Both compounds converge

on NF-κB inhibition and ROS generation, but diverge in the intensity of HSF1 activation.
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Caption: Mechanistic flow showing 27-OAc-WA's superior capacity for Hsp90 modulation and

HSF1-mediated Hsp70 upregulation compared to WA.

Experimental Protocols
To validate the differences described above, use the following self-validating protocols.

Protocol A: Differential Cytotoxicity Assessment (MTT
Assay)
Objective: Determine if 27-OAc-WA exhibits superior potency in your specific cell line.

Preparation: Dissolve WA and 27-OAc-WA in DMSO to create 10 mM stock solutions. Store

at -20°C.

Seeding: Seed cells (e.g., HeLa or MCF-7) at 3,000–5,000 cells/well in 96-well plates. Allow

24h attachment.

Treatment:

Create serial dilutions (0.1, 0.3, 1.0, 3.0, 10 µM) in culture media.

Control: Vehicle (DMSO < 0.1%).

Positive Control: Doxorubicin (1 µM).

Incubate for 72 hours.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 3h. Dissolve formazan in DMSO. Read

Absorbance at 570 nm.

Validation: The IC50 for WA in HeLa should fall between 0.5–1.0 µM. If >2.0 µM, check cell

passage number or compound stability.

Protocol B: Hsp70 Induction Verification (Western Blot)
Objective: Confirm the "Super-Inducer" status of 27-OAc-WA.
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Treatment: Treat cells with sub-lethal doses (e.g., 0.5 µM and 1.0 µM) of WA and 27-OAc-

WA for 6 hours and 24 hours.

Lysis: Lyse in RIPA buffer containing protease/phosphatase inhibitors.

Blotting:

Primary Antibody: Anti-Hsp70 (Inducible form, e.g., Hsp72).

Loading Control: Anti-β-Actin or GAPDH.

Analysis:

Expected Result: At 6 hours, 27-OAc-WA (1.0 µM) should show 1.5x to 2.0x higher band

intensity for Hsp70 compared to equimolar WA.

Causality Check: Pre-treat with NAC (N-acetylcysteine) (5 mM).[2] If Hsp70 induction is

blunted, the mechanism is ROS-dependent. If it persists, it is Hsp90-dependent (direct

binding).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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